Cas no 864522-19-0 (1H-PYRAZOLE-5-CARBOXYLIC ACID, 3-METHYL-1-[(METHYLTHIO)METHYL]-)

1H-PYRAZOLE-5-CARBOXYLIC ACID, 3-METHYL-1-[(METHYLTHIO)METHYL]- structure
864522-19-0 structure
Product Name:1H-PYRAZOLE-5-CARBOXYLIC ACID, 3-METHYL-1-[(METHYLTHIO)METHYL]-
CAS No:864522-19-0
MF:C7H10N2O2S
MW:186.231500148773
CID:3233277
Update Time:2025-03-14

1H-PYRAZOLE-5-CARBOXYLIC ACID, 3-METHYL-1-[(METHYLTHIO)METHYL]- Chemical and Physical Properties

Names and Identifiers

    • 1H-PYRAZOLE-5-CARBOXYLIC ACID, 3-METHYL-1-[(METHYLTHIO)METHYL]-
    • Inchi: 1S/C7H10N2O2S/c1-5-3-6(7(10)11)9(8-5)4-12-2/h3H,4H2,1-2H3,(H,10,11)
    • InChI Key: RKPLXXOMWWCTHT-UHFFFAOYSA-N
    • SMILES: N1(CSC)C(C(O)=O)=CC(C)=N1

Experimental Properties

  • Density: 1.33±0.1 g/cm3(Predicted)
  • Boiling Point: 354.7±32.0 °C(Predicted)
  • pka: 3.38±0.36(Predicted)
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